6-(((5-acetamido-1,3,4-thiadiazol-2-yl)thio)methyl)-4-oxo-4H-pyran-3-yl 3,4-difluorobenzoate

• IUPAC Name: [6-[(5-acetamido-1,3,4-thiadiazol-2-yl)sulfanylmethyl]-4-oxopyran-3-yl] 3,4-difluorobenzoate
• InChI: InChI=1S/C17H11F2N3O5S2/c1-8(23)20-16-21-22-17(29-16)28-7-10-5-13(24)14(6-26-10)27-15(25)9-2-3-11(18)12(19)4-9/h2-6H,7H2,1H3,(H,20,21,23)
• InChI Key: SCYYWAWRRWYLCM-UHFFFAOYSA-N
• Canonical SMILES: CC(=O)NC1=NN=C(S1)SCC2=CC(=O)C(=CO2)OC(=O)C3=CC(=C(C=C3)F)F
• Molecular Formula: C17H11F2N3O5S2
• Molecular Weight: 439.4 g/mol
• CAS No.: 896015-77-3

Description

6-(((5-acetamido-1,3,4-thiadiazol-2-yl)thio)methyl)-4-oxo-4H-pyran-3-yl 3,4-difluorobenzoate is a useful research compound. Its molecular formula is C17H11F2N3O5S2 and its molecular weight is 439.41. The purity is usually 95%.
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Scientific Research Applications

Anticancer Activity

Compounds derived from 6-Fluorobenzo[b]pyran, a related compound to the one , have been investigated for their potential as anticancer agents. Specifically, these compounds have shown effectiveness against various human cancer cell lines, including lung, breast, and CNS cancers, at low concentrations compared to the reference drug 5-fluorodeoxyuridine (Hammam et al., 2005).

Synthetic and Theoretical Chemistry

Research on 6-amino-4-oxopyrano[3,4-d][1,2,3]thiadiazoles, compounds structurally similar to the one , revealed alternative directions for thermal transformation, leading to new compounds with potential applications in synthetic chemistry (Subbotina et al., 2005).

Insecticidal Applications

Compounds incorporating a thiadiazole moiety, which is present in the chemical , have been synthesized and assessed for their insecticidal properties. This research could lead to the development of new insecticides targeting pests like the cotton leafworm, Spodoptera littoralis (Fadda et al., 2017).

Coordination Chemistry and Antioxidant Activity

Research has explored the synthesis of coordination complexes involving pyrazole-acetamide derivatives, related to the compound . These complexes have demonstrated significant antioxidant activity, highlighting potential applications in fields like bioinorganic chemistry and pharmaceutical sciences (Chkirate et al., 2019).